Cas no 1190313-17-7 (6-Methoxy-5-azaindole-3-carboxylic acid)
6-Methoxy-5-azaindole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-5-azaindole-3-carboxylic acid
- 6-methoxy-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid
- 1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid, 6-methoxy-
-
- MDL: MFCD12963243
- Inchi: 1S/C9H8N2O3/c1-14-8-2-7-5(3-11-8)6(4-10-7)9(12)13/h2-4,10H,1H3,(H,12,13)
- InChI Key: YLBRUJFYEDPWKH-UHFFFAOYSA-N
- SMILES: C1=NC(OC)=CC2NC=C(C(O)=O)C1=2
Computed Properties
- Exact Mass: 192.053
- Monoisotopic Mass: 192.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
6-Methoxy-5-azaindole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0997957-5g |
6-Methoxy-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid |
1190313-17-7 | 95% | 5g |
$3000 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0997957-5g |
6-methoxy-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid |
1190313-17-7 | 95% | 5g |
$2700 | 2025-02-22 | |
| eNovation Chemicals LLC | Y0997957-5g |
6-methoxy-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid |
1190313-17-7 | 95% | 5g |
$2700 | 2025-02-19 |
6-Methoxy-5-azaindole-3-carboxylic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 6-Methoxy-5-azaindole-3-carboxylic acid
Recent Advances in the Application of 6-Methoxy-5-azaindole-3-carboxylic acid (CAS: 1190313-17-7) in Chemical Biology and Pharmaceutical Research
6-Methoxy-5-azaindole-3-carboxylic acid (CAS: 1190313-17-7) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.
The structural motif of 6-Methoxy-5-azaindole-3-carboxylic acid is characterized by the presence of a methoxy group at the 6-position and a carboxylic acid at the 3-position of the 5-azaindole ring. This configuration imparts distinct electronic and steric properties, making it an attractive building block for drug discovery. Recent synthetic methodologies have optimized the production of this compound, enabling its broader application in medicinal chemistry. For instance, researchers have developed efficient protocols for the functionalization of the 5-azaindole core, facilitating the introduction of diverse substituents to modulate biological activity.
In the realm of kinase inhibitor development, 6-Methoxy-5-azaindole-3-carboxylic acid has been employed as a critical intermediate in the synthesis of potent and selective inhibitors. A 2023 study demonstrated its utility in the construction of novel ATP-competitive inhibitors targeting specific kinases involved in cancer progression. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against selected kinase targets, with favorable pharmacokinetic properties. These findings underscore the potential of this scaffold in the design of next-generation kinase inhibitors.
Beyond kinase inhibition, recent investigations have explored the antimicrobial potential of 6-Methoxy-5-azaindole-3-carboxylic acid derivatives. A 2024 publication highlighted the synthesis of a series of analogs with significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. This discovery opens new avenues for addressing the growing challenge of antimicrobial resistance.
The compound's application extends to neurodegenerative disease research, where it has been incorporated into the design of small molecules targeting protein misfolding. Preliminary studies suggest that certain derivatives can modulate the aggregation of pathological proteins associated with Alzheimer's and Parkinson's diseases. While these findings are still in early stages, they represent an exciting direction for future therapeutic development.
From a chemical biology perspective, 6-Methoxy-5-azaindole-3-carboxylic acid has proven valuable as a fluorescent probe for studying protein-ligand interactions. Its inherent fluorescence properties, combined with the ability to form stable conjugates with biomolecules, make it an excellent tool for biophysical studies. Recent work has utilized this compound to develop novel FRET-based assays for real-time monitoring of enzymatic activity.
In conclusion, 6-Methoxy-5-azaindole-3-carboxylic acid (CAS: 1190313-17-7) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, with recent studies uncovering new therapeutic potentials. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs.
1190313-17-7 (6-Methoxy-5-azaindole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)